Cas no 2097935-13-0 (methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate)

Methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate is a heterocyclic sulfonamide derivative combining thiadiazole and thiophene moieties. Its structural complexity confers potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or receptor modulators. The presence of a sulfonamide linker enhances binding affinity to biological targets, while the thiophene carboxylate group offers synthetic versatility for further derivatization. This compound may exhibit favorable pharmacokinetic properties due to its balanced lipophilicity and hydrogen-bonding capacity. Its well-defined molecular architecture makes it a promising intermediate for developing bioactive molecules, particularly in CNS or antimicrobial research. The compound's stability under standard laboratory conditions facilitates handling and storage.
methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate structure
2097935-13-0 structure
Product name:methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate
CAS No:2097935-13-0
MF:C12H14N4O4S3
MW:374.458958148956
CID:5933823
PubChem ID:126853275

methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate
    • methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
    • AKOS032461411
    • methyl 3-[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonylthiophene-2-carboxylate
    • F6549-1466
    • 2097935-13-0
    • Inchi: 1S/C12H14N4O4S3/c1-20-12(17)11-9(2-7-21-11)23(18,19)16-5-3-15(4-6-16)10-8-13-22-14-10/h2,7-8H,3-6H2,1H3
    • InChI Key: CRCBNHUDNXNDMJ-UHFFFAOYSA-N
    • SMILES: S(C1C=CSC=1C(=O)OC)(N1CCN(C2C=NSN=2)CC1)(=O)=O

Computed Properties

  • Exact Mass: 374.01771846g/mol
  • Monoisotopic Mass: 374.01771846g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 533
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 158Ų

methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6549-1466-20mg
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
2097935-13-0
20mg
$99.0 2023-09-08
Life Chemicals
F6549-1466-10μmol
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
2097935-13-0
10μmol
$69.0 2023-09-08
Life Chemicals
F6549-1466-25mg
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
2097935-13-0
25mg
$109.0 2023-09-08
Life Chemicals
F6549-1466-2μmol
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
2097935-13-0
2μmol
$57.0 2023-09-08
Life Chemicals
F6549-1466-40mg
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
2097935-13-0
40mg
$140.0 2023-09-08
Life Chemicals
F6549-1466-30mg
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
2097935-13-0
30mg
$119.0 2023-09-08
Life Chemicals
F6549-1466-5μmol
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
2097935-13-0
5μmol
$63.0 2023-09-08
Life Chemicals
F6549-1466-1mg
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
2097935-13-0
1mg
$54.0 2023-09-08
Life Chemicals
F6549-1466-5mg
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
2097935-13-0
5mg
$69.0 2023-09-08
Life Chemicals
F6549-1466-75mg
methyl 3-{[4-(1,2,5-thiadiazol-3-yl)piperazin-1-yl]sulfonyl}thiophene-2-carboxylate
2097935-13-0
75mg
$208.0 2023-09-08

methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate Related Literature

Additional information on methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate

Recent Advances in the Study of Methyl 3-{4-(1,2,5-Thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate (CAS: 2097935-13-0)

In recent years, the compound methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate (CAS: 2097935-13-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features combining a thiadiazole ring, piperazine, and thiophene moieties, has shown promising potential in various therapeutic applications. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, making it a compound of high interest for drug discovery and development.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate. The researchers employed a multi-step synthetic route, starting from commercially available thiophene-2-carboxylic acid derivatives, to achieve high yields and purity. The study highlighted the importance of the sulfonyl linker and the thiadiazole ring in enhancing the compound's binding affinity to target proteins, particularly in the context of kinase inhibition.

Further investigations into the biological activity of this compound have revealed its potent inhibitory effects on specific protein kinases involved in inflammatory and oncogenic pathways. In vitro assays demonstrated that methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate effectively suppresses the activity of kinases such as JAK2 and PI3K, which are critical targets in the treatment of autoimmune diseases and cancers. These findings suggest that the compound could serve as a lead structure for the development of novel kinase inhibitors.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's potential in addressing neurodegenerative disorders. A study conducted by a team at the University of Cambridge investigated the neuroprotective effects of methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate in models of Alzheimer's disease. The results indicated that the compound could reduce amyloid-beta aggregation and mitigate oxidative stress in neuronal cells, pointing to its multifaceted therapeutic potential.

Despite these promising findings, challenges remain in the development of methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate as a viable drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and in vivo studies. Current research efforts are focused on modifying the compound's scaffold to improve its pharmacokinetic profile while retaining its potent biological activity.

In conclusion, methyl 3-{4-(1,2,5-thiadiazol-3-yl)piperazin-1-ylsulfonyl}thiophene-2-carboxylate (CAS: 2097935-13-0) represents a promising candidate in the field of medicinal chemistry, with applications ranging from kinase inhibition to neuroprotection. Ongoing research aims to overcome existing limitations and unlock its full therapeutic potential, paving the way for future clinical applications.

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